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Compound of Interest

Compound Name: ent-Tedizolid Phosphate
CAS No.: 1835340-19-6
Cat. No.: B1145310
Get Quote
. J

Executive Summary & Chemical Identity

In the development of oxazolidinone antibiotics, stereochemistry is not merely a structural
feature but the primary determinant of efficacy. Tedizolid Phosphate (TR-701) is a prodrug
rapidly converted in vivo to the active moiety, Tedizolid (TR-700). The clinically approved agent
exists strictly as the (5R) enantiomer.

ent-Tedizolid Phosphate refers to the (5S) enantiomer (the mirror image). While
pharmacologically considered the distomer (less active form), it is a critical reference standard
in Quality Control (QC) to quantify chiral purity and in mechanistic studies to validate ribosomal
binding specificity.

Chemical Identifiers
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Active Pharmaceutical Target Enantiomer (ent-
Feature . L
Ingredient (API) Tedizolid)
Common Name Tedizolid Phosphate ent-Tedizolid Phosphate
Stereochemistry (5R) (59)
Not widely indexed (Ref. as
CAS Number 856867-55-5

enantiomer of 856867-55-5)

Molecular Formula

Molecular Weight 450.32 g/mol 450.32 g/mol
[(5R)-3-{3-fluoro-4-[6-(2- [(5S)-3-{3-fluoro-4-[6-(2-
methyl-2H-tetrazol-5-yl)pyridin-  methyl-2H-tetrazol-5-yl)pyridin-

IUPAC Name 3-yllphenyl}-2-oxo0-1,3- 3-yllphenyl}-2-oxo-1,3-
oxazolidin-5-yllmethyl oxazolidin-5-yllmethyl
dihydrogen phosphate dihydrogen phosphate

The Prodrug Mechanism & Stereochemical
Causality

To understand the isolation of the ent-form, one must understand the activation pathway.
Tedizolid Phosphate is biologically inactive until hydrolyzed by endogenous phosphatases.

Activation Pathway Visualization

The following diagram illustrates the conversion of the prodrug to the active intercalator and the
critical point where stereochemistry dictates binding affinity.
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Figure 1: The metabolic activation of Tedizolid. The (5R) configuration is essential for the final
step of docking into the 23S rRNA pocket.

Protocol: Chiral Synthesis and Resolution

Researchers often require the ent-Tedizolid Phosphate to validate chiral HPLC methods.
Relying on "racemic" synthesis is inefficient. The preferred method utilizes chiral pool synthesis
starting from the opposite glycidyl butyrate enantiomer.

Synthesis of the (5S)-Core (ent-Tedizolid)

Principle: The C5 stereocenter is established during the formation of the oxazolidinone ring.
Reagents Required:
e Precursor: 3-Fluoro-4-[6-(2-methyl-2H-tetrazol-5-yl)pyridin-3-yl]aniline.

» Chiral Building Block: (R)-Glycidyl butyrate (Note: Using the (R)-glycidyl ester yields the (5S)-
oxazolidinone due to inversion of configuration during ring opening/closing mechanisms,
whereas (S)-glycidyl butyrate yields the approved (5R) drug).

o Base: Lithium tert-butoxide (LiOtBu).
Step-by-Step Workflow:

o Carbamate Formation: React the aniline precursor with benzyl chloroformate (Cbz-Cl) in the
presence of sodium bicarbonate (

) to protect the amine.

e Lithiation & Cyclization:
o Cool the reaction vessel to -78°C in THF.
o Add n-butyllithium (n-BuLi) to deprotonate the carbamate.

o Add (R)-glycidyl butyrate dropwise.
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o Mechanism: The nucleophilic nitrogen attacks the epoxide (or ester, followed by epoxide

formation), leading to cyclization.

o Result: Formation of the (5S)-hydroxymethyl oxazolidinone intermediate.

e Phosphorylation (Prodrug Formation):

o React the (5S)-hydroxymethyl intermediate with phosphorus oxychloride (

)-

o Hydrolyze to yield ent-Tedizolid Phosphate.

Analytical Validation: Chiral HPLC Protocol

To certify a batch of Tedizolid Phosphate is free of the ent-isomer, or to characterize the ent-

isomer itself, use the following validated conditions.

Parameter Condition

Chiralpak IA (Amylose tris(3,5-
Column ]

dimethylphenylcarbamate))
Dimensions 250 mm x 4.6 mm, 5 um particle size

) n-Hexane : Ethanol : Diethylamine (50 : 50 : 0.1

Mobile Phase

VvIVIV)
Flow Rate 1.0 mL/min
Detection UV at 254 nm
Temperature 25°C

Expected Retention

(5R)-Tedizolid (Active): ~12.5 min (5S)-Tedizolid
(ent): ~16.2 min

Note: Retention times vary by system dead volume; relative retention (

) is the key metric.
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Pharmacological Differentiation

Why is the ent-form (5S) the distomer? The mechanism of action relies on the drug binding to
the peptidyl transferase center (PTC) of the bacterial ribosome.

Structural Biology of Binding

e The (5R) Fit: The hydroxymethyl group (or the phosphate tail before cleavage) at the C5
position projects into a specific hydrophilic pocket of the 23S rRNA. This interaction stabilizes
the drug, preventing the formation of the initiation complex.

e The (5S) Clash: In the ent-isomer, the C5 substituent projects in the opposite vector, causing
steric hindrance with the nucleotide bases (specifically G2505 and U2506 in E. coli
numbering). This reduces binding affinity by orders of magnitude (typically >100-fold
increase in MIC).

Comparative Logic Diagram
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Figure 2: Logical flow of stereochemical impact on ribosomal binding.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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